3-((4-(3-chlorophenyl)-5-((2,5-dimethylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(3-chlorophenyl)-5-[(2,5-dimethylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C25H21ClN4OS2/c1-16-10-11-17(2)18(12-16)15-32-24-28-27-23(30(24)20-7-5-6-19(26)13-20)14-29-21-8-3-4-9-22(21)33-25(29)31/h3-13H,14-15H2,1-2H3
• InChI Key: UDHRPHWGHPIGQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(N2C3=CC(=CC=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C25H21ClN4OS2
• Molecular Weight: 493.0 g/mol

Description

3-((4-(3-chlorophenyl)-5-((2,5-dimethylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C25H21ClN4OS2 and its molecular weight is 493.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structures similar to the one have been synthesized and characterized to explore their potential applications. For example, the synthesis and structural characterization of isostructural compounds involving fluorophenyl and chlorophenyl groups have been conducted to understand their crystalline structures and possible applications in material science and catalysis (Kariuki, Abdel-Wahab, & El‐Hiti, 2021). Such studies lay the groundwork for developing new materials with unique properties.

Corrosion Inhibition

Another significant area of application for benzothiazole derivatives is in corrosion inhibition. Research has shown that thiazole derivatives can act as efficient corrosion inhibitors for materials like oil-well tubular steel in acidic solutions, offering insights into their potential for protecting industrial machinery and infrastructure (Yadav, Sharma, & Kumar, 2015). This highlights the utility of such compounds in extending the lifespan of metal components in harsh environments.

Antimicrobial and Antifungal Activities

Compounds containing triazole and benzothiazole units have been explored for their antimicrobial and antifungal activities. For instance, microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds has been evaluated for their antibacterial and antifungal properties, providing a basis for the development of new antimicrobial agents (Mistry & Desai, 2006). These findings suggest potential applications in creating new treatments for infections resistant to current medications.